5-Chloro-6-(quinolin-3-yloxy)pyridin-3-amine

• Molecular Formula: C14H10ClN3O
• Molecular Weight: 271.70 g/mol
• IUPAC Name: 5-chloro-6-quinolin-3-yloxypyridin-3-amine
• InChI: InChI=1S/C14H10ClN3O/c15-12-6-10(16)7-18-14(12)19-11-5-9-3-1-2-4-13(9)17-8-11/h1-8H,16H2
• InChI Key: HWYUMMAPPQQIDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=N2)OC3=C(C=C(C=N3)N)Cl

Description

5-Chloro-6-(quinolin-3-yloxy)pyridin-3-amine is a useful research compound. Its molecular formula is C14H10ClN3O and its molecular weight is 271.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-Chloro-2-quinoloxy-5-nitropyridine (2.51 g, 8.34 mmol) (obtained in step iii), in ethyl acetate (50 mL) was added stannous chloride dihydrate (7.52 g, 33.36 mmol) at room temperature. Stirring was continued further for 18 hours. Removed the solvent under vacuum and chloroform (50 mL) was added. To the stirred mixture was added 1N sodium hydroxide solution until a clear solution was obtained. Separated the organic layer and extracted with chloroform. The chloroform layer was washed with brine and water successively, dried over sodium sulfate and concentrated under vacuum. The crude product was purified by column chromatography (silica gel, gradient 30-50% ethyl acetate in pet ether) to obtain the title compound.